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  4. [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate
[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate
Brand Name: Vulcanchem
CAS No.: 353462-77-8
VCID: VC0433716
InChI: InChI=1S/C26H27N3O6S/c1-29-10-9-17-20(13-29)36-25-21(17)24(30)27-23(28-25)14-5-7-16(8-6-14)35-26(31)15-11-18(32-2)22(34-4)19(12-15)33-3/h5-8,11-12,23,28H,9-10,13H2,1-4H3,(H,27,30)
SMILES: CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula: C26H27N3O6S
Molecular Weight: 509.6g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate

CAS No.: 353462-77-8

Main Products

VCID: VC0433716

Molecular Formula: C26H27N3O6S

Molecular Weight: 509.6g/mol

[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate - 353462-77-8

CAS No. 353462-77-8
Product Name [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate
Molecular Formula C26H27N3O6S
Molecular Weight 509.6g/mol
IUPAC Name [4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 3,4,5-trimethoxybenzoate
Standard InChI InChI=1S/C26H27N3O6S/c1-29-10-9-17-20(13-29)36-25-21(17)24(30)27-23(28-25)14-5-7-16(8-6-14)35-26(31)15-11-18(32-2)22(34-4)19(12-15)33-3/h5-8,11-12,23,28H,9-10,13H2,1-4H3,(H,27,30)
Standard InChIKey WMZXEYDXEJJRSS-UHFFFAOYSA-N
SMILES CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC(=C(C(=C5)OC)OC)OC
Canonical SMILES CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC(=C(C(=C5)OC)OC)OC
PubChem Compound 3493890
Last Modified Nov 11 2021
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